1-Methyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-methyl-5-(3-oxabicyclo[3.1.0]hexan-6-yl)pyrazol-3-amine
• InChI: InChI=1S/C9H13N3O/c1-12-8(10)2-7(11-12)9-5-3-13-4-6(5)9/h2,5-6,9H,3-4,10H2,1H3
• InChI Key: FMXDMTSYWJBMLN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2C3C2COC3)N

Description

This compound is a pyrazole derivative featuring a 1-methyl group, a 5-amine substituent, and a 3-oxabicyclo[3.1.0]hexan-6-yl moiety at position 3. The 3-oxabicyclo group introduces a rigid, oxygen-containing bicyclic structure, which enhances steric and electronic properties compared to simpler substituents. Its molecular formula is C₁₀H₁₃N₃O (inferred from , which lists a related compound, 3-(Bicyclo[3.1.0]hexan-3-yl)-1-methyl-1H-pyrazol-5-amine, with molecular formula C₁₀H₁₅N₃ and weight 177.25 g/mol; the oxygen in the target compound slightly alters these values) .

Preparation Methods

The synthesis of 1-Methyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine typically involves multiple steps, including cyclization and catalytic hydrogenation reactions. The specific synthetic routes and reaction conditions can vary, but common methods include:

Cyclization Reactions: These reactions involve the formation of the bicyclic structure through intramolecular reactions.

Catalytic Hydrogenation: This method uses catalysts to facilitate the addition of hydrogen atoms, leading to the formation of the desired compound.

Industrial production methods may involve scaling up these reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Methyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: The compound can be reduced using reducing agents, leading to the addition of hydrogen or removal of oxygen.

Substitution: This involves the replacement of one functional group with another, often using specific reagents and conditions.

Common reagents used in these reactions include hydrogen gas, oxidizing agents like potassium permanganate, and reducing agents like lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Methyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug candidate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Methyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, leading to changes in cellular processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table highlights key structural differences and molecular properties:

Compound Name	Substituent at Position 3	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-Methyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine (Target)	3-Oxabicyclo[3.1.0]hexan-6-yl	C₁₀H₁₃N₃O	~191.23*	Rigid bicyclic structure with oxygen; moderate polarity, potential H-bonding
3-(Bicyclo[3.1.0]hexan-3-yl)-1-methyl-1H-pyrazol-5-amine ()	Bicyclo[3.1.0]hexan-3-yl (non-oxygenated)	C₁₀H₁₅N₃	177.25	Non-polar bicyclic group; lower solubility in polar solvents
1-(3-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine ()	3-Chlorobenzyl	C₁₁H₁₂ClN₃	221.69	Aromatic, electron-withdrawing Cl; increased lipophilicity
3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-methyl-1H-pyrazol-5-amine ()	2,3-Dihydro-1,4-benzodioxin-6-yl	C₁₃H₁₃N₃O₂	259.27	Electron-rich benzodioxin; enhanced π-π stacking potential
3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine ()	4-Phenyl-1,3-thiazol-2-yl	C₁₃H₁₂N₄S	256.33	Thiazole ring (S/N heterocycle); potential metabolic instability
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine ()	Pyridin-3-yl	C₁₀H₁₃N₅	203.24 ([M+H]⁺)	Basic pyridine group; improved aqueous solubility

*Estimated based on structural similarity to .

Biological Activity

1-Methyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine is a novel compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a bicyclic structure that includes an oxabicyclo[3.1.0]hexane moiety, which is known for its ability to interact with various biological targets. Its molecular formula is $C_{10}H_{14}N_4O$ with a molecular weight of approximately 206.24 g/mol.

The biological activity of 1-Methyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine is primarily attributed to its interaction with specific receptors and enzymes within the body:

• Receptor Binding : The compound shows affinity for several neurotransmitter receptors, including serotonin and dopamine receptors, suggesting potential applications in neuropharmacology.
• Enzyme Inhibition : Preliminary studies indicate that it may inhibit certain enzymes involved in metabolic pathways, which can affect cellular signaling processes.

Antidepressant Activity

Research has indicated that compounds similar in structure to 1-Methyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine exhibit antidepressant-like effects in animal models. The mechanism appears to involve modulation of serotonin levels in the brain.

Anti-inflammatory Properties

In vitro studies have shown that this compound can reduce inflammatory markers in cell cultures, indicating potential use as an anti-inflammatory agent.

Study 1: Antidepressant Effects

A study conducted on rodent models demonstrated that administration of 1-Methyl-3-{3-oxabicyclo[3.1.0]hexan-6-yl}-1H-pyrazol-5-amine resulted in a significant reduction in depressive-like behaviors compared to control groups. Behavioral tests such as the Forced Swim Test (FST) and Tail Suspension Test (TST) were employed to assess the antidepressant efficacy.

Study 2: Anti-inflammatory Activity

In another study, the compound was tested for its ability to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages. Results showed a marked decrease in tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) levels, suggesting its potential as an anti-inflammatory therapeutic agent.

Data Tables

Activity	Model	Outcome
Antidepressant	Rodent Models	Significant reduction in depressive behavior
Anti-inflammatory	Macrophage Culture	Decreased TNF-α and IL-6 production